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Compound of Interest |

Compound Name: Alanyltryptophan

CAS No.: 16305-75-2

\ J

Executive Summary: Immediate Action Plan

Do not dispose of Alanyltryptophan (L-Alanyl-L-Tryptophan) down the drain.

Although Alanyltryptophan is a stable dipeptide and generally classified as non-hazardous
under GHS standards, professional laboratory compliance dictates it be managed as Chemical
Waste. This protocol prevents regulatory violations regarding Biological Oxygen Demand
(BOD) loading in municipal water systems and adheres to "Cradle-to-Grave" waste tracking.

o Solids (Powder): Collect in a dedicated Non-Hazardous Chemical Waste container.
e Stock Solutions (>1%): Collect in liquid chemical waste carboys.

o Spent Media (Cell Culture): Treat as Biological Waste (Bleach/Autoclave) due to potential
cellular contamination, not the dipeptide itself.

Chemical Profile & Risk Assessment

To dispose of a chemical safely, you must understand its physical behavior. Alanyltryptophan
Is often used as a stable source of L-Glutamine and L-Tryptophan in cell culture media.

Physicochemical Properties Table
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Property Data Relevance to Disposal
Chemical Name L-Alanyl-L-Tryptophan Identification
CAS Number 16305-75-2 Required for Waste Manifests
) ] ] Dust generation risk during
Physical State Solid (Crystalline Powder)
transfer
B Mobile in water; do not sink
Solubility ~11.4 g/L (Water, 25°C) ]
dispose
o Buffering capacity in waste
Acidity (pKa) ~3.0 (COOH), ~8.0 (NH3+)
streams
- ) Will not degrade quickly in
Stability Stable; Heat resistant
sewer systems
— — Do not mix with
Incompatibilities Strong Oxidizing Agents

Nitric/Perchloric acid waste

Regulatory Classification (EHS)

o RCRA Status: Non-Hazardous.[1] Not listed on EPA P-list (acutely toxic) or U-list (toxic).[2]
o GHS Classification: Not classified as a hazardous substance.[3][4]

e Operational Risk: Low. However, bulk disposal into waterways can disrupt aquatic nitrogen
balances (eutrophication).

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Reagent)

Applicability: Expired bottles, spilled powder, or excess weighing residue.
e Segregation: Do not mix with oxidizers or heavy metals.
o Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

e Labeling: Apply a "Non-Hazardous Chemical Waste" label.
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o Constituents: "L-Alanyl-L-Tryptophan, Solid."

o Hazard Checkbox: Check "None" or "Non-Regulated."”

 Verification: Ensure the lid is screw-tight. Wipe the exterior to remove dust.

o Disposal: Transfer to your facility's Chemical Waste Accumulation Area for incineration.

Protocol B: Liquid Waste (Stock Solutions)

Applicability: High concentration stock solutions prepared for media supplementation.
o Assessment: Check the pH. If between 5-9, it is chemically stable.
o Collection: Pour into a designated "Aqueous Organic Waste" carboy.

o Note: Even though it is non-toxic, most institutional permits prohibit pouring any
synthesized chemical reagent down the sink.

e Incompatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Bleach,
Hydrogen Peroxide), as amino acids can react to form chloramines or other byproducts.

Protocol C: Biological Waste (Spent Media)

Applicability: Cell culture supernatant containing trace Alanyltryptophan.

o Context: In this state, the biological hazard (cells/viruses) overrides the chemical nature of
the dipeptide.

o Deactivation: Add 10% Sodium Hypochlorite (Bleach) to the liquid waste to reach a final
concentration of ~0.5-1% hypochlorite. Allow to sit for 20 minutes.

o Disposal: Once deactivated, this specific stream (trace amino acids + bleach) is generally
acceptable for drain disposal with copious water flushing, subject to local EHS approval.
Alternatively, solidify and incinerate as Pathological Waste.

Operational Decision Logic (Visual Workflow)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b090144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for segregating
Alanyltryptophan waste streams.

Alanyltryptophan Waste Generated

Determine Physical State

Solid (Powder) Liquid (Solution)

/

Pure Reagent / Spills Is it Biological Media?

Label: Non-Regulated

ACTION: Collect in
Non-Hazardous Chem Waste Bin

No: Stock Solution Yes: Spent Media

\

ACTION: Aqueous Chemical ACTION: Deactivate (Bleach/Autoclave)

Waste Carboy Then Drain/Bio-Waste

Click to download full resolution via product page

Figure 1. Waste segregation decision tree for Alanyltryptophan. Note the distinct separation
between pure chemical streams (Red) and biological media streams (Green).

Emergency Procedures (Spills)
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While Alanyltryptophan is low-risk, spills in a lab often involve broken glass or simultaneous
spills of other reagents.

o PPE: Wear nitrile gloves, lab coat, and safety glasses.[5] Respiratory protection (N95) is
recommended for large powder spills to prevent inhalation irritation.

e Powder Spill:

o

Do not dry sweep (creates dust).

[¢]

Cover with wet paper towels to dampen.

[¢]

Scoop into a bag; label as "Chemical Debris.”

[e]

Clean area with soap and water.[6][7]
e Liquid Spill:
o Absorb with paper towels or vermiculite.
o Place absorbent materials in a bag labeled "Non-Hazardous Debris."
o Note: If the liquid was cell culture media, treat the debris as Biohazard (Red Bag).

References

o National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 85362, Ala-Trp. PubChem.[8][9] [Link]

» U.S. Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and
Mixed Radiological Wastes. EPA.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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